CID 78070764
Overview
Description
The compound with the identifier “CID 78070764” is a chemical entity of interest in various scientific fields
Preparation Methods
The synthesis of CID 78070764 involves specific synthetic routes and reaction conditions. One of the methods includes the use of N-protective indole and halogenated hydrocarbon as raw materials, undergoing a C-H alkylation reaction facilitated by a manganese catalyst and magnesium metal . Industrial production methods may vary, but they typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
CID 78070764 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and halogenating agents. The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in halogenated products .
Scientific Research Applications
CID 78070764 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it has been studied for its potential effects on cellular processes and molecular pathways. In medicine, it is being explored for its therapeutic potential in treating certain diseases. In industry, it is used in the production of specialized materials and chemicals .
Mechanism of Action
The mechanism of action of CID 78070764 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context .
Comparison with Similar Compounds
CID 78070764 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. The comparison can be based on various parameters such as chemical reactivity, biological activity, and industrial applications. Some similar compounds include those identified through PubChem’s 2-D and 3-D neighboring sets, which provide insights into structurally related molecules .
Properties
Molecular Formula |
C5H8O2Si |
|---|---|
Molecular Weight |
128.20 g/mol |
InChI |
InChI=1S/C5H8O2Si/c1-4-8-5(6-2)7-3/h1,5H,2-3H3 |
InChI Key |
MHIKNYHKVAVCRG-UHFFFAOYSA-N |
Canonical SMILES |
COC(OC)[Si]C#C |
Origin of Product |
United States |
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![2-[2-[(6-Oxobenzo[c]chromen-3-yl)carbamoyl]phenyl]benzoic acid](/img/structure/B14696466.png)
